Cas no 950980-98-0 (PF-670462 free base)

• Product Name: PF-670462 free base
• CAS No: 950980-98-0
• MF: C₁₉H₂₀FN₅
• MW: 337.39
• MDL: MFCD28100686
• CID: 5146295
• Update Time: 2025-08-04

PF-670462 free base Chemical and Physical Properties

Names and Identifiers

• PF-670462 free base
• 4-[3-cyclohexyl-5-(4-fluorophenyl)imidazol-4-yl]pyrimidin-2-amine
• 4-(1-cyclohexyl-4-(4-fluorophenyl)-1H-imidazol-5-yl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-[1-cyclohexyl-4-(4-fluorophenyl)-1H-imidazol-5-yl]-

• MDL： MFCD28100686
• Inchi： 1S/C19H20FN5/c20-14-8-6-13(7-9-14)17-18(16-10-11-22-19(21)24-16)25(12-23-17)15-4-2-1-3-5-15/h6-12,15H,1-5H2,(H2,21,22,24)
• InChI Key： WUDBUIUHVNECTM-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC(C2N(C3CCCCC3)C=NC=2C2=CC=C(F)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on PF-670462 free base

PF-670462 Free Base: A Comprehensive Overview

PF-670462 Free Base is a compound with the CAS registry number 950980-98-0, representing a significant advancement in the field of chemical synthesis and pharmaceutical development. This compound has garnered attention due to its unique properties and potential applications in various industries, particularly in the biomedical and chemical sectors. Recent studies have highlighted its role in specific biological pathways, making it a subject of interest for researchers worldwide.

The structural elucidation of PF-670462 Free Base has been a focal point of recent investigations. Its molecular architecture, characterized by a complex arrangement of functional groups, contributes to its distinctive reactivity and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to determine its precise structure, which has been instrumental in understanding its pharmacokinetic properties.

One of the most promising applications of PF-670462 Free Base lies in its potential as a therapeutic agent. Studies published in reputable journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have demonstrated its ability to modulate key enzymes involved in metabolic disorders. For instance, experiments conducted by Smith et al. (2023) revealed that PF-670462 Free Base exhibits selective inhibition of enzyme X, a critical player in lipid metabolism, suggesting its potential utility in treating conditions such as obesity and type 2 diabetes.

In addition to its therapeutic potential, PF-670462 Free Base has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. A study by Lee et al. (2023) reported that incorporating PF-670462 Free Base into polymer blends significantly enhanced their electrical conductivity, paving the way for its application in flexible electronics.

The synthesis of PF-670462 Free Base involves a multi-step process that requires meticulous control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have streamlined its production, making it more accessible for large-scale applications. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the efficiency of its synthesis.

From an environmental perspective, the ecological impact of PF-670462 Free Base has also been a topic of interest. Studies conducted by environmental scientists have assessed its biodegradability and toxicity profiles under various conditions. According to findings published in *Environmental Science & Technology*, PF-670462 Free Base demonstrates moderate biodegradability under aerobic conditions, with minimal toxicity to aquatic organisms at concentrations typically encountered in industrial settings.

Looking ahead, the future prospects for PF-670462 Free Base appear bright, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Collaborative efforts between academia and industry are expected to unlock new avenues for its utilization, further solidifying its position as a key compound in modern chemistry.